4-methyl-3-phenyl-N'-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 4-methyl-3-phenyl-N-[(E)-1-thiophen-2-ylethylideneamino]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C17H16N4OS/c1-11-15(13-7-4-3-5-8-13)19-20-16(11)17(22)21-18-12(2)14-9-6-10-23-14/h3-10H,1-2H3,(H,19,20)(H,21,22)/b18-12+
• InChI Key: ARZOGTGRCYWQNH-LDADJPATSA-N
• Isomeric SMILES: CC1=C(NN=C1C2=CC=CC=C2)C(=O)N/N=C(\C)/C3=CC=CS3
• Canonical SMILES: CC1=C(NN=C1C2=CC=CC=C2)C(=O)NN=C(C)C3=CC=CS3

Description

4-methyl-3-phenyl-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide is a complex organic compound that belongs to the class of pyrazole derivatives.

Preparation Methods

The synthesis of 4-methyl-3-phenyl-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide typically involves the reaction of 4-methyl-3-phenyl-1H-pyrazole-5-carbohydrazide with 2-thiophenecarboxaldehyde under specific conditions. The reaction is usually carried out in an ethanol solvent with the presence of an acid catalyst, such as acetic acid, to facilitate the formation of the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

4-methyl-3-phenyl-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Scientific Research Applications

Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Biology: The compound has shown promising biological activities, including antimicrobial and anticancer properties.

Medicine: Due to its biological activities, it is being explored for potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-methyl-3-phenyl-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity and leading to the desired biological response . The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

4-methyl-3-phenyl-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide can be compared with other similar compounds, such as:

• 3-methyl-N’-[(E)-1-(4-nitrophenyl)ethylidene]-1-phenyl-1H-thieno[2,3-c]pyrazole-5-carbohydrazide
• 4-methyl-N’-[(1-(3-nitrophenyl)ethylidene]-3-phenyl-1H-pyrazole-5-carbohydrazide
• 3-ethyl-4-methyl-N’-[(1-(4-nitrophenyl)ethylidene]-1H-pyrazole-5-carbohydrazide

These compounds share structural similarities but may differ in their biological activities and applications, highlighting the uniqueness of 4-methyl-3-phenyl-N’-[(E)-1-(2-thienyl)ethylidene]-1H-pyrazole-5-carbohydrazide .